Cas no 1344430-82-5 ((2S)-1-(4-ethynylphenyl)propan-2-amine)

• Product Name: (2S)-1-(4-ethynylphenyl)propan-2-amine
• CAS No: 1344430-82-5
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 6223964
• PubChem ID: 131125851
• Update Time: 2025-10-31

(2S)-1-(4-ethynylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-ethynylphenyl)propan-2-amine
• 1344430-82-5
• EN300-1850574

• Inchi： 1S/C11H13N/c1-3-10-4-6-11(7-5-10)8-9(2)12/h1,4-7,9H,8,12H2,2H3/t9-/m0/s1
• InChI Key： TTYKTBACEAJXJQ-VIFPVBQESA-N
• SMILES： N[C@@H](C)CC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-(4-ethynylphenyl)propan-2-amine

Research Brief on (2S)-1-(4-ethynylphenyl)propan-2-amine (CAS: 1344430-82-5): Recent Advances and Applications

The compound (2S)-1-(4-ethynylphenyl)propan-2-amine (CAS: 1344430-82-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential use in drug development. The compound's ethynylphenyl moiety and chiral amine group make it a promising candidate for further investigation in targeted therapies.

Recent studies have highlighted the role of (2S)-1-(4-ethynylphenyl)propan-2-amine as a key intermediate in the synthesis of novel psychoactive substances (NPS) and its potential as a ligand for neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in neuropsychiatric disorders. The compound's structural similarity to known amphetamine derivatives has also prompted investigations into its pharmacokinetic properties and safety profile.

In terms of synthesis, advancements have been made in optimizing the enantioselective preparation of (2S)-1-(4-ethynylphenyl)propan-2-amine. A recent patent (WO2023051234) describes a novel catalytic asymmetric synthesis method that improves yield and purity while reducing environmental impact. This development is particularly relevant for scaling up production for preclinical and clinical studies. The compound's stability under physiological conditions has been confirmed through in vitro studies, further supporting its potential as a drug candidate.

Emerging research has explored the compound's potential in targeted drug delivery systems. Its ethynyl group allows for click chemistry conjugation with various biomolecules, enabling the development of targeted therapies. A 2024 study in Bioconjugate Chemistry reported successful conjugation of (2S)-1-(4-ethynylphenyl)propan-2-amine with tumor-specific antibodies, demonstrating enhanced cellular uptake in cancer cell lines. This approach shows promise for developing more precise and effective cancer treatments with reduced off-target effects.

Regulatory considerations surrounding (2S)-1-(4-ethynylphenyl)propan-2-amine are evolving as research progresses. While not currently listed as a controlled substance in most jurisdictions, its structural similarity to regulated compounds has prompted discussions about potential abuse liability. Ongoing preclinical safety assessments are crucial for determining its therapeutic potential and appropriate regulatory classification. The scientific community continues to monitor developments in this area closely.

Future research directions for (2S)-1-(4-ethynylphenyl)propan-2-amine include further exploration of its mechanism of action, optimization of its pharmacological profile, and investigation of potential combination therapies. The compound's versatility makes it a valuable tool for chemical biology research and a promising candidate for drug development across multiple therapeutic areas. Continued collaboration between academic researchers and pharmaceutical companies will be essential to fully realize its potential.